[3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-(3-chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C12H12ClFO/c13-9-3-8(1-2-10(9)14)12-4-11(5-12,6-12)7-15/h1-3,15H,4-7H2
• InChI Key: HYYYIHJXVUPHDO-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=CC(=C(C=C3)F)Cl)CO
• Molecular Formula: C12H12ClFO
• Molecular Weight: 226.67 g/mol

Description

[3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol, also known as CP55940, is a synthetic cannabinoid that is commonly used in scientific research. It was first synthesized in the 1980s and has since been used in a variety of studies to better understand the mechanisms of action of cannabinoids and their potential therapeutic applications.

Mechanism of Action

[3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol acts on the body by binding to CB1 and CB2 receptors, which are part of the endocannabinoid system. This system plays a role in regulating a variety of physiological processes, including pain sensation, mood, appetite, and immune function. When [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol binds to these receptors, it can lead to a variety of effects, including:
- Pain relief
- Reduced inflammation
- Alterations in mood and cognition
- Increased appetite
Biochemical and Physiological Effects
[3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has a number of biochemical and physiological effects on the body. It has been shown to:
- Reduce pain sensation: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to be a potent analgesic in animal models, and may be effective in treating chronic pain in humans.
- Reduce inflammation: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to have anti-inflammatory effects, which may be useful in treating conditions such as arthritis and inflammatory bowel disease.
- Alter mood and cognition: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to have psychoactive effects, including alterations in mood and cognition.
- Increase appetite: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to stimulate appetite, which may be useful in treating conditions such as cachexia and anorexia.

Advantages and Limitations for Lab Experiments

[3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has a number of advantages and limitations for use in laboratory experiments. Some of the advantages include:
- Potency: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol is a highly potent cannabinoid, which can make it useful in studying the effects of cannabinoids on the body.
- Selectivity: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has a high degree of selectivity for CB1 and CB2 receptors, which can be useful in studying the specific effects of these receptors.
- Stability: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol is relatively stable and can be stored for extended periods of time.
Some of the limitations of [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol include:
- Cost: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol is relatively expensive, which can limit its use in some experiments.
- Complexity: The synthesis of [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol is complex and requires specialized knowledge and equipment.
- Psychoactive effects: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has psychoactive effects, which can complicate some experiments.

Future Directions

There are a number of potential future directions for research involving [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol. Some of these include:
- Further studies on the mechanisms of action of [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol and other synthetic cannabinoids.
- Investigation of the potential therapeutic applications of [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol, particularly in the areas of pain management, neurological disorders, and addiction.
- Development of new synthetic cannabinoids with improved potency, selectivity, and safety profiles.
- Exploration of the potential risks and benefits of using synthetic cannabinoids as therapeutic agents.

Synthesis Methods

[3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol is synthesized through a multistep process involving the reaction of several chemical precursors. The exact method of synthesis is beyond the scope of this paper, but it is important to note that the process is complex and requires specialized knowledge and equipment.

Scientific Research Applications

[3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol is primarily used in scientific research to study the effects of cannabinoids on the body. It has been shown to bind to both CB1 and CB2 receptors in the brain and peripheral tissues, leading to a variety of physiological effects. Some of the areas of research that have utilized [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol include:
- Pain management: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to have potent analgesic effects in animal models, and may have potential as a treatment for chronic pain in humans.
- Neurological disorders: Studies have suggested that [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol may have neuroprotective properties and could be useful in treating conditions such as multiple sclerosis and Alzheimer's disease.
- Addiction: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to reduce drug-seeking behavior in animal models, indicating that it may have potential as a treatment for addiction.